![molecular formula C14H11N B188600 2-Phenylindole CAS No. 948-65-2](/img/structure/B188600.png)
2-Phenylindole
Overview
Description
2-Phenylindole is an organic compound . It is the parent structure of a group of nonsteroidal selective estrogen receptor modulators (SERMs) that includes zindoxifene, bazedoxifene, and pipendoxifene, as well as the nonsteroidal estrogen D-15414 . This chemical is used as a stabilizer in PVC-plastic products. It is used to make herbicides and is widely used in making perfumes and dyes .
Synthesis Analysis
This compound is prepared by condensing phenylhydrazine and acetophenone, and then closing the ring in the presence of zinc chloride . Alternatively, it can be prepared by heating bromoacetophenone with excess aniline, or heating N-(2-methylphenyl)benzamide and sodium ethoxide at 360-380℃ in isolation from air .Molecular Structure Analysis
The molecular formula of this compound is C14H11N . The structure of this compound includes a pyrrole ring fused to a benzene ring .Chemical Reactions Analysis
This compound is used as a reactant for the preparation of various compounds. It is used in the synthesis of oxopyrrolidine analogs via iodine-catalyzed Markovnikov addition . It is also used in the preparation of tryptophan dioxygenase inhibitors, pyridyl-ethenyl-indoles as potential anticancer immunomodulators, organic light emitting diodes (OLEDs), anti-inflammatory agents, potential cyclooxygenase-1 (COX-1)/cyclooxygenase-2 (COX-2) inhibitors, agents for cancer and malaria therapy, antifungal and antibacterial agents, and fluorescent probes .Physical And Chemical Properties Analysis
This compound has a molar mass of 193.249 g·mol−1 . It has a melting point of 188-190 °C and a boiling point of 250 °C/10 mmHg . It is a powder in form and its color ranges from off-white to beige or slightly green .Scientific Research Applications
Inhibition of Tubulin Polymerization and Anticancer Activity : 2-Phenylindole derivatives have been identified as inhibitors of tubulin polymerization, a key process in cell division, making them potential anticancer agents. For instance, methoxy-substituted 3-formyl-2-phenylindoles demonstrated significant activity against human breast cancer cells and disrupted microtubule assembly in a manner similar to colchicine (Gastpar, Goldbrunner, Marko, & von Angerer, 1998).
Antiestrogenic Properties : Certain this compound-based compounds have shown antiestrogenic activities, which could be valuable in treating estrogen-dependent cancers like breast cancer. These compounds have the potential to inhibit the growth of cancer cells and act as pure antagonists in specific assays (Biberger & Angerer, 1998).
Electronic Structure and Spectroscopic Analysis : Studies on the electronic structure of this compound, like the investigation of its excited singlet states, contribute to our understanding of its photophysical properties. This knowledge is crucial for applications in fluorescence microscopy and other imaging techniques (Sinclair, Yu, Phillips, & Hollas, 1997).
Cytotoxic Agents Design : Research on this compound derivatives as cytotoxic agents for cancer treatment has been conducted using multiple chemometric modeling approaches. These studies help in identifying molecular fingerprints that can enhance cytotoxic activity, thus aiding in the design of more effective cancer drugs (Gaikwad et al., 2018).
Synthesis and Evaluation as Anticancer Agents : The synthesis of this compound derivatives and their evaluation against various cancer cell lines, including melanoma, lung, and breast cancer, have shown promising results. This underscores the potential of these compounds as anticancer agents (Gaikwad et al., 2019).
Role in Antifungal Activity : this compound has also been studied for its antifungal properties, showing effectiveness against fungi like Aspergillus niger. This suggests its potential use in developing new antifungal treatments (Hoppe, Kerkenaar, & Sijpesteijn, 1976).
Photophysical Properties and Applications : The study of the photophysical properties of this compound in different mediums like poly(vinyl alcohol) film offers insights into its potential applications in fluorescence and phosphorescence-based techniques (Gryczynski et al., 2019).
Mechanism of Action
Target of Action
2-Phenylindole, also known as 2-PHENYL-1H-INDOLE, is an organic compound that serves as the parent structure of a group of nonsteroidal selective estrogen receptor modulators (SERMs). These include zindoxifene, bazedoxifene, and pipendoxifene, as well as the nonsteroidal estrogen D-15414 . Therefore, the primary targets of this compound are estrogen receptors.
Mode of Action
As a selective estrogen receptor modulator, this compound binds to estrogen receptors, mimicking the effects of estrogen in some parts of the body, such as the breasts and uterus, while having anti-estrogen effects in other parts of the body . The exact interaction between this compound and its targets is still under investigation.
Biochemical Pathways
The biochemical pathways affected by this compound are those related to estrogen signaling. By binding to estrogen receptors, this compound can influence the transcription of genes regulated by these receptors, thereby affecting various cellular processes . The downstream effects of this modulation depend on the specific tissues and cells involved.
Pharmacokinetics
Like other serms, it is likely to be well-absorbed orally and metabolized primarily in the liver . Its bioavailability would be influenced by factors such as the formulation of the drug, the patient’s metabolic rate, and potential interactions with other medications.
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific context in which it is used. For example, in the context of breast cancer treatment, its anti-estrogenic effects could inhibit the growth of estrogen receptor-positive cancer cells . In contrast, in the context of osteoporosis treatment, its estrogenic effects could help to maintain bone density .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the presence of other medications could affect its absorption and metabolism, potentially altering its effectiveness . Additionally, factors such as the patient’s age, sex, and overall health status could influence how well the drug works and how it is tolerated .
Safety and Hazards
2-Phenylindole is considered hazardous. It can cause skin irritation, serious eye damage, and may cause respiratory irritation . It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Biochemical Analysis
Biochemical Properties
2-Phenylindole has been shown to interact with various enzymes and proteins. It is the parent structure of a group of nonsteroidal selective estrogen receptor modulators, which includes zindoxifene, bazedoxifene, and pipendoxifene . These interactions suggest that this compound may play a role in modulating estrogen receptor activity.
Cellular Effects
The cellular effects of this compound are largely dependent on its interactions with various biomolecules. For instance, it has been associated with anticancer, antimicrobial, and anti-inflammatory effects . These effects suggest that this compound may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of this compound is thought to involve binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For example, as a parent structure of nonsteroidal selective estrogen receptor modulators, this compound likely exerts its effects at the molecular level through these mechanisms .
Metabolic Pathways
Given its role as a parent structure of nonsteroidal selective estrogen receptor modulators, it may be involved in pathways related to estrogen receptor modulation .
Properties
IUPAC Name |
2-phenyl-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N/c1-2-6-11(7-3-1)14-10-12-8-4-5-9-13(12)15-14/h1-10,15H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLLLJCACIRKBDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC3=CC=CC=C3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
63467-59-4 (potassium salt) | |
Record name | alpha-Phenylindole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000948652 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID8061343 | |
Record name | 2-Phenyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8061343 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Powder; [Alfa Aesar MSDS] | |
Record name | 1H-Indole, 2-phenyl- | |
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Solubility |
0.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID50085424 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
948-65-2 | |
Record name | 2-Phenylindole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=948-65-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | alpha-Phenylindole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000948652 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Phenylindole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=15776 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1H-Indole, 2-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Phenyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8061343 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-phenylindole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.215 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-PHENYLINDOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MQD44HV3P1 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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